Cas no 188896-06-2 (1,2-PROPANEDIOL, 3-(4-NITROPHENYL)-)

• Product Name: 1,2-PROPANEDIOL, 3-(4-NITROPHENYL)-
• CAS No: 188896-06-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 3182905
• PubChem ID: 15323391
• Update Time: 2025-04-21

1,2-PROPANEDIOL, 3-(4-NITROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1,2-PROPANEDIOL, 3-(4-NITROPHENYL)-
• 188896-06-2

• Inchi： 1S/C9H11NO4/c11-6-9(12)5-7-1-3-8(4-2-7)10(13)14/h1-4,9,11-12H,5-6H2
• InChI Key： CBUPHLZVKMSASU-UHFFFAOYSA-N
• SMILES： C(O)C(O)CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 197.06880783Da
• Monoisotopic Mass: 197.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.3Ų